Cas no 1059700-17-2 (3-Methyl-3,6-diazabicyclo[3.1.1]heptane; bis(trifluoroacetic acid))

• Product Name: 3-Methyl-3,6-diazabicyclo[3.1.1]heptane; bis(trifluoroacetic acid)
• CAS No: 1059700-17-2
• MF: C₁₀H₁₄F₆N₂O₄
• MW: 340.21958398819
• MDL: MFCD30802095
• CID: 4559914
• PubChem ID: 87598947
• Update Time: 2024-11-04

3-Methyl-3,6-diazabicyclo[3.1.1]heptane; bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3,6-diazabicyclo[3.1.1]heptane; bis(trifluoroacetic acid)
• 3-Methyl-3,6-diazabicyclo[3.1.1]heptane bis(trifluoroacetic acid)
• SB12231
• 1059700-17-2
• bis(trifluoroacetic acid)
• AS-54075
• SCHEMBL3941718
• EN300-7537318
• CS-0051263
• AKOS037644608
• P17468
• 3-Methyl-3,6-diazabicyclo[3.1.1]heptane bis(trifluoroacetate
• 3-methyl-3,6-diazabicyclo[3.1.1]heptane;2,2,2-trifluoroacetic acid
• NPGQVJMJWYAVNA-UHFFFAOYSA-N
• Z3013893659
• MFCD30802095
• 3-methyl-3,6-diazabicyclo[3.1.1]heptane;bis(trifluoroaceticacid)
• 3-methyl-3,6-diazabicyclo[3.1.1]heptane bis(2,2,2-trifluoroacetate)
• 3-Methyl-3,6-diazabicyclo[3.1.1]heptane; bis(trifluoroacetic acid)

• MDL： MFCD30802095
• Inchi： 1S/C6H12N2.2C2HF3O2/c1-8-3-5-2-6(4-8)7-5;2*3-2(4,5)1(6)7/h5-7H,2-4H2,1H3;2*(H,6,7)
• InChI Key： NPGQVJMJWYAVNA-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.N1C2CN(C)CC1C2

Computed Properties

• Exact Mass: 340.08577590g/mol
• Monoisotopic Mass: 340.08577590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines